Cas no 278617-46-2 ([2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-)

• Product Name: [2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-
• CAS No: 278617-46-2
• MF: C₂₁H₃₀O₂S₂
• MW: 378.591703891754
• CID: 1432865
• Update Time: 2024-08-15

[2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-

• Inchi： 1S/C21H30O2S2/c1-3-5-7-9-11-16-13-14-24-19(16)18-15-17(12-10-8-6-4-2)20(25-18)21(22)23/h13-15H,3-12H2,1-2H3,(H,22,23)
• InChI Key： VFVLEQYHEZDTFR-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2CCCCCC)SC(C(O)=O)=C(CCCCCC)C=1

Computed Properties

• Exact Mass: 378.1689

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 504.2±50.0 °C(Predicted)
• PSA: 37.3
• pka: 3.77±0.10(Predicted)